2-[(3-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-3-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H19FN2O3S/c1-30-19-9-5-6-16(13-19)14-28-24(29)23-22(20-10-2-3-11-21(20)31-23)27-25(28)32-15-17-7-4-8-18(26)12-17/h2-13H,14-15H2,1H3
• InChI Key: DRFRGZAVHZSKJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC5=CC(=CC=C5)F
• Molecular Formula: C25H19FN2O3S
• Molecular Weight: 446.5 g/mol

Description

2-[(3-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H19FN2O3S and its molecular weight is 446.5. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Solid-State Fluorescence Properties

Research into the synthesis of novel fluorescent compounds, including those based on benzo[4,5]thieno[3,2-d]pyrimidine and benzo[4,5]furo[3,2-d]pyrimidine structures, has shown that modifications to the pyrimidine ring can significantly affect solid-state fluorescence properties. Such studies are crucial for developing new materials with potential applications in optical devices and fluorescent markers (Yokota et al., 2012).

Herbicide Synthesis

The synthesis of herbicide derivatives from pyrimidinyloxybenzylamine, which involves the creation of novel compounds, highlights the utility of pyrimidine derivatives in agricultural science. This research underscores the potential for developing new agrochemicals to enhance crop protection and yield (Gong Qi-sun, 2005).

Nonlinear Optical Studies

Investigations into the nonlinear optical properties of certain sulfadiazine derivatives, including their computational analysis and solvent-dependent behaviors, are essential for advancing materials science, particularly in the development of non-linear optical materials. Such materials have significant applications in telecommunications, data processing, and laser technology (M. Shahid et al., 2018).

Stereoselective Preparation for Bioactive Molecules

The stereoselective preparation of fluoro and difluoro-amino carboxylic acid derivatives, and their incorporation into cyclic peptides, is a key area of research with implications for drug discovery and design. This work involves the exploration of molecular structures that can lead to the development of new pharmaceuticals with enhanced efficacy and selectivity (T. Yoshinari et al., 2011).

Transparent Polyimides for Optical Applications

The synthesis of transparent polyimides from sulfur-containing aromatic compounds, which exhibit high refractive indices and small birefringences, points to the importance of such research in creating materials for optical and electronic applications. These materials combine excellent thermal stability with unique optical properties, making them suitable for use in advanced technologies (P. Tapaswi et al., 2015).